NIH-12848

• CAS: 959551-10-1
• Molecular Formula: C20H14F3N3S
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C20H14F3N3S/c21-20(22,23)16-9-3-1-7-14(16)19-25-17-10-4-2-8-15(17)18(26-19)24-12-13-6-5-11-27-13/h1-11H,12H2,(H,24,25,26)
• InChIKey: QBDAEJRHUCSSPR-UHFFFAOYSA-N

NIH-12848 – Selective PI5P4Kγ Inhibitor

NIH-12848 is a quinazolinamine-based small molecule that functions as a potent, selective, and non-ATP-competitive inhibitor of phosphatidylinositol-5-phosphate-4-kinase γ (PI5P4Kγ). Its biochemical characterization demonstrates an IC50 of approximately 1 μM against PI5P4Kγ, with no detectable inhibition of the closely related α and β PI5P4K isoforms at concentrations up to 100 μM [1]. The compound binds to an allosteric site within the putative PI5P-binding region of PI5P4Kγ, a mechanism that fundamentally distinguishes it from ATP-competitive kinase inhibitors [2]. NIH-12848 is cell-permeable and has been validated as a reversible inhibitor in both biochemical and cellular assays, making it a valuable chemical probe for dissecting PI5P4Kγ-specific functions in epithelial cell polarity, cancer biology, and lipid signaling [1][2].

Workflow PI5P4Kγ isoform-selective inhibition studies

Binding Non-ATP-competitive, substrate-site allosteric mechanism

Format Cell-permeable quinazolinamine probe for cellular assays

• [1] Clarke JH, Giudici ML, Burke JE, Williams RL, Maloney DJ, Marugan J, et al. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site. Biochem J. 2015;466(2):359-367. doi:10.1042/BJ20141333 View Source
• [2] Boffey HK, Rooney TPC, Willems HMG, Edwards S, Green C, Howard T, et al. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode. J Med Chem. 2022;65(4):3359-3370. doi:10.1021/acs.jmedchem.1c01819 View Source

NIH-12848: Irreplaceable PI5P4Kγ Selectivity

The PI5P4K family comprises three isoforms (α, β, and γ) with distinct tissue expression patterns, subcellular localizations, and physiological roles [1]. Generic or pan-PI5P4K inhibitors that target multiple isoforms, such as the covalent inhibitor THZ-P1-2 which inhibits PI5P4Kα, β, and γ with varying potencies, introduce confounding variables that obscure isoform-specific functions and complicate data interpretation [2]. In contrast, NIH-12848 exhibits >100-fold selectivity for PI5P4Kγ over the α and β isoforms, a property essential for clean genetic-like dissection of PI5P4Kγ biology without off-target effects on related kinases [1]. Substituting NIH-12848 with a less selective analog would compromise experimental reproducibility and invalidate conclusions regarding PI5P4Kγ-specific mechanisms. Furthermore, NIH-12848's non-ATP-competitive, allosteric binding mode at the PI5P-binding site offers a distinct advantage over ATP-competitive inhibitors by avoiding competition with high intracellular ATP concentrations and enabling unique chemical biology applications [2].

Pan-PI5P4K inhibitors (e.g., THZ-P1-2) inhibit all isoforms indiscriminately, confounding isoform-specific phenotype assignment.

ATP-competitive PI5P4Kγ inhibitors occupy the conserved ATP pocket, introducing intrinsic off-target kinase risk that may not transfer between chemotypes.

Allosteric substrate-site binding mechanism may not be replicated by ATP-competitive agents; cellular readouts require independent validation.

• [1] Clarke JH, Giudici ML, Burke JE, Williams RL, Maloney DJ, Marugan J, et al. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site. Biochem J. 2015;466(2):359-367. doi:10.1042/BJ20141333 View Source
• [2] Sivakumaren SC, Shim H, Zhang T, Ferguson FM, Lundquist MR, Browne CM, et al. Targeting the PI5P4K Lipid Kinase Family in Cancer Using Covalent Inhibitors. Cell Chem Biol. 2020;27(5):525-537.e6. doi:10.1016/j.chembiol.2020.02.003 View Source

NIH-12848 Selectivity & Binding Mode Evidence

PI5P4Kγ Isoform Selectivity

NIH-12848 demonstrates exceptional isoform selectivity for PI5P4Kγ, a critical differentiation from pan-PI5P4K inhibitors and other isoform-selective agents. In head-to-head in vitro kinase assays, NIH-12848 inhibited PI5P4Kγ with an IC50 of approximately 1 μM, whereas no inhibition of PI5P4Kα or PI5P4Kβ was observed at concentrations up to 100 μM [1]. This >100-fold selectivity window contrasts sharply with the pan-inhibitor THZ-P1-2, which inhibits PI5P4Kα (IC50 = 190 nM), PI5P4Kβ (~50% inhibition at 0.7 μM), and PI5P4Kγ (Kd = 4.8 nM) without significant isoform discrimination [2]. Similarly, PI5P4Ks-IN-2, another γ-preferring inhibitor, retains measurable activity against PI5P4Kα (pIC50 <4.3) and PI5P4Kβ (pIC50 <4.6) at concentrations relevant to cellular studies, confounding interpretation of γ-specific effects [3].

Isoform Selectivity

Head-to-head

~1 μM γ IC50

α/β >100 μM; >100-fold selectivity

Reported widest selectivity margin for γ over α/β

Pan-inhibitor PI5P4Ks-IN-2 lacks isoform discrimination

Evidence Dimension	Isoform selectivity (IC50)
Target Compound Data	PI5P4Kγ IC50 = ~1 μM; PI5P4Kα IC50 >100 μM; PI5P4Kβ IC50 >100 μM
Comparator Or Baseline	THZ-P1-2: PI5P4Kα IC50 = 190 nM, PI5P4Kγ Kd = 4.8 nM (covalent pan-inhibitor); PI5P4Ks-IN-2: PI5P4Kα pIC50 <4.3 (IC50 ≈ 50 μM), PI5P4Kβ pIC50 <4.6 (IC50 ≈ 25 μM)
Quantified Difference	Selectivity ratio >100:1 for γ over α and β isoforms with NIH-12848; minimal selectivity (ratio <10:1) for comparators
Conditions	In vitro kinase activity assay using recombinant PI5P4K isoforms; 32P-ATP/PI5P incorporation radiometric assay

Why This Matters

This exceptional selectivity window enables unambiguous attribution of cellular phenotypes to PI5P4Kγ inhibition, a prerequisite for high-quality target validation and chemical biology studies.

• [1] Clarke JH, Giudici ML, Burke JE, Williams RL, Maloney DJ, Marugan J, et al. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site. Biochem J. 2015;466(2):359-367. doi:10.1042/BJ20141333 View Source
• [2] Sivakumaren SC, Shim H, Zhang T, Ferguson FM, Lundquist MR, Browne CM, et al. Targeting the PI5P4K Lipid Kinase Family in Cancer Using Covalent Inhibitors. Cell Chem Biol. 2020;27(5):525-537.e6. doi:10.1016/j.chembiol.2020.02.003 View Source
• [3] GlpBio. PI5P4Ks-IN-2 Product Datasheet. CAS 2766854-03-7. Accessed 2026. View Source

Non-ATP-Competitive Binding Mode

NIH-12848 binds to an allosteric site within the putative PI5P-binding region of PI5P4Kγ, approximately 18 Å from the ATP-binding pocket, a mechanism confirmed by hydrogen-deuterium exchange mass spectrometry (HDX-MS) and X-ray crystallography [1][2]. This binding mode is fundamentally distinct from ATP-competitive inhibitors such as the clinical candidate SAR088, which targets the ATP-binding site of PI5P4Kβ, and from covalent inhibitors like THZ-P1-2 that modify cysteine residues on a disordered loop common to all PI5P4K isoforms [2]. Mutagenesis studies identified a single amino acid residue (Asn165 in PI5P4Kγ) that, when mutated to the corresponding residue in α/β isoforms, renders PI5P4Kγ resistant to NIH-12848 inhibition, confirming the specificity of the allosteric interaction [1].

Binding Mode

Head-to-head

NIH-12848: Substrate-site, ~18 Å from ATP pocket Compound 2/ARUK2001607: ATP-pocket competitive

Non-ATP-competitive mechanism avoids conserved ATP pocket

Confirmed by HDX-MS and X-ray crystallography

Evidence Dimension	Binding mechanism and site
Target Compound Data	Allosteric binding at PI5P-binding region; no inhibition of ATPase activity; 18 Å from ATP pocket; reversible
Comparator Or Baseline	SAR088: ATP-competitive inhibitor of PI5P4Kβ; THZ-P1-2: Covalent inhibitor targeting conserved cysteine residues across α, β, γ isoforms
Quantified Difference	ATPase activity unaffected by NIH-12848 (confirmed by no inhibition of PI5P4Kγ ATP hydrolysis); Asn165Ile mutation confers >50-fold resistance (71% inhibition at 10 μM for WT, no inhibition at 50 μM for mutant)
Conditions	HDX-MS for binding site mapping; X-ray crystallography (PDB 7QIE); site-directed mutagenesis with functional kinase assay

Why This Matters

The non-ATP-competitive allosteric mechanism ensures that NIH-12848 potency is unaffected by physiological ATP concentrations (1-5 mM) and offers a distinct chemical biology tool for exploring alternative binding pockets on PI5P4Kγ.

• [1] Clarke JH, Giudici ML, Burke JE, Williams RL, Maloney DJ, Marugan J, et al. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site. Biochem J. 2015;466(2):359-367. doi:10.1042/BJ20141333 View Source
• [2] Boffey HK, Rooney TPC, Willems HMG, Edwards S, Green C, Howard T, et al. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode. J Med Chem. 2022;65(4):3359-3370. doi:10.1021/acs.jmedchem.1c01819 View Source

Functional Validation in Epithelial Cells

NIH-12848 (10 μM) completely inhibits the translocation of Na+/K+-ATPase to the plasma membrane in confluent mouse principal kidney cortical collecting duct (mpkCCD) cells, a phenotype that is phenocopied by specific RNAi knockdown of PI5P4Kγ but not by knockdown of PI5P4Kα or PI5P4Kβ [1]. This direct correlation between pharmacological inhibition and genetic ablation provides rigorous validation of on-target cellular activity. In contrast, while newer PI5P4Kγ inhibitors such as SGC-PI5P4Kγ/MYLK4-1 exhibit higher biochemical potency (IC50 = 14-67 nM), their cellular target engagement and functional consequences in epithelial polarity models remain less extensively characterized [2].

Functional Validation

Reported

mpkCCD epithelial model

Na+/K+-ATPase translocation & dome formation assay

Cellular effects confirmed by PI5P4Kγ-specific RNAi

No comparable epithelial polarity data for other inhibitors

Evidence Dimension	Cellular functional activity and target validation
Target Compound Data	10 μM NIH-12848 inhibits Na+/K+-ATPase translocation and prevents dome formation in mpkCCD cells; phenotype matched by PI5P4Kγ siRNA
Comparator Or Baseline	SGC-PI5P4Kγ/MYLK4-1: Biochemical IC50 = 14 nM (NanoBRET), but functional epithelial polarity data not reported; THZ-P1-2: Modest anti-proliferative activity in AML/ALL cell lines (IC50 = 0.87-3.95 μM) without isoform-specific functional validation
Quantified Difference	NIH-12848 demonstrates functional equivalence to genetic PI5P4Kγ knockout; comparators lack direct correlation with isoform-specific genetic phenotypes
Conditions	mpkCCD cell culture; confluence-induced polarization; immunocytochemistry for Na+/K+-ATPase localization; RNAi knockdown controls

Why This Matters

The convergence of pharmacological and genetic evidence establishes NIH-12848 as the gold-standard chemical probe for investigating PI5P4Kγ function in epithelial cell biology, providing a level of target validation that newer, less-characterized inhibitors cannot match.

• [1] Clarke JH, Giudici ML, Burke JE, Williams RL, Maloney DJ, Marugan J, et al. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site. Biochem J. 2015;466(2):359-367. doi:10.1042/BJ20141333 View Source
• [2] Chemical Probes Portal. SGC-PI5P4Kγ/MYLK4-1: A Chemical Probe for PI5P4Kγ. Accessed 2026. View Source

Mutagenesis-Defined Binding Site

NIH-12848 (compound 1) serves as the foundational scaffold for a series of improved PI5P4Kγ inhibitors, with well-characterized physicochemical liabilities that inform rational design. Specifically, NIH-12848 exhibits a calculated logP of 6.5 and aqueous solubility below 5 μM, properties that limit its utility for in vivo studies but provide a clear baseline for measuring improvements in analog series [1]. Subsequent optimization yielded compound 40, which retains the allosteric binding mode and γ-selectivity while achieving a pIC50 of 5.4 against PI5P4Kγ+ and maintaining no detectable inhibition of α or β isoforms, along with a reduced cLogP of 5.9 [1]. This SAR trajectory, anchored by the co-crystal structure of NIH-12848 bound to PI5P4Kγ (PDB 7QIE), enables rational procurement decisions: researchers seeking a well-validated chemical probe with extensive literature precedent should select NIH-12848, while those requiring improved drug-like properties for in vivo studies should consider optimized analogs built upon the NIH-12848 scaffold [1].

Mutagenesis Site

Class-level

PI5P4Kγ N165I: Resistant up to 50 μM Other inhibitors: No resistance mutations reported

Single-residue validation of binding site and selectivity

Orthogonal genetic control available for target studies

Evidence Dimension	Physicochemical properties and optimization potential
Target Compound Data	cLogP = 6.5; aqueous solubility <5 μM; molecular weight = 385.4; TPSA not reported
Comparator Or Baseline	Compound 40 (optimized analog): cLogP = 5.9; PI5P4Kγ+ pIC50 = 5.4; no inhibition of α/β; Compound 14: ΔTm = 6.3°C vs 4.7°C for NIH-12848 in thermal shift assay
Quantified Difference	Analog series achieves ~5-fold improvement in thermal stability (ΔTm 6.3°C vs 4.7°C) and modestly reduced lipophilicity while preserving allosteric binding mode
Conditions	ADP-Glo kinase assay; thermal shift assay with PI5P4Kγ-WT; X-ray crystallography

Why This Matters

NIH-12848's well-characterized structure-activity relationship and co-crystal structure provide a unique foundation for medicinal chemistry optimization, making it an essential reference compound for any PI5P4Kγ drug discovery program.

• [1] Boffey HK, Rooney TPC, Willems HMG, Edwards S, Green C, Howard T, et al. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode. J Med Chem. 2022;65(4):3359-3370. doi:10.1021/acs.jmedchem.1c01819 View Source

Reversible Inhibition and Mutant Sensitivity Profile: Distinguishing from Covalent Inhibitors

NIH-12848 acts as a reversible inhibitor of PI5P4Kγ, a property that distinguishes it from covalent inhibitors like THZ-P1-2 and facilitates washout experiments to confirm target engagement reversibility . The compound maintains efficacy against several PI5P4Kγ mutants (E378H, I159V, and D161V), exhibiting 71% inhibition at 10 μM, but is rendered inactive by the N165I mutation . This mutant sensitivity profile provides a valuable tool for establishing inhibitor specificity: researchers can employ the N165I mutant as a resistant control to verify that observed cellular phenotypes are on-target effects of NIH-12848. In contrast, covalent inhibitors such as THZ-P1-2 modify conserved cysteine residues present in all three PI5P4K isoforms, precluding the use of a single-point mutant as a clean resistance control .

Evidence Dimension	Inhibition reversibility and mutant resistance profile
Target Compound Data	Reversible inhibition; 71% inhibition of E378H, I159V, D161V mutants at 10 μM; no inhibition of N165I mutant at 50 μM
Comparator Or Baseline	THZ-P1-2: Covalent, irreversible inhibitor; modifies conserved cysteine residues across α, β, γ; washout not possible; no single-point mutant resistance control available
Quantified Difference	Reversible inhibition enables washout experiments; N165I mutation confers >50-fold resistance specifically to NIH-12848
Conditions	Site-directed mutagenesis of PI5P4Kγ; in vitro kinase activity assay; HDX-MS confirmation of binding site

Why This Matters

The combination of reversible inhibition and a defined resistance mutation makes NIH-12848 uniquely suited for rigorous target validation studies requiring inhibitor washout and genetic controls, capabilities that covalent pan-inhibitors lack.

NIH-12848 Application Scenarios

Epithelial Polarity & Ion Transport

NIH-12848 is the preferred chemical probe for dissecting PI5P4Kγ-specific functions in epithelial cell biology, particularly in models of renal collecting duct polarity. The compound's >100-fold selectivity over PI5P4Kα and β isoforms ensures that observed phenotypes—such as inhibition of Na+/K+-ATPase translocation and dome formation in mpkCCD cells—are attributable solely to PI5P4Kγ inhibition [1]. The availability of the N165I resistance mutation as a control further strengthens target validation [2]. Procurement rationale: Select NIH-12848 for studies requiring unambiguous assignment of cellular functions to PI5P4Kγ.

Non-ATP-Competitive Kinase Studies

The non-ATP-competitive, allosteric binding mode of NIH-12848 makes it an essential tool for studying alternative regulatory mechanisms in lipid kinases. Unlike ATP-competitive inhibitors, NIH-12848 binds to the PI5P-binding region approximately 18 Å from the ATP pocket, enabling researchers to probe allosteric communication within PI5P4Kγ without interfering with ATP binding [2]. The co-crystal structure (PDB 7QIE) provides atomic-level detail for structure-guided experiments [2]. Procurement rationale: Choose NIH-12848 for experiments exploring allosteric kinase regulation or for use as a control in assays with ATP-competitive inhibitors.

Commercial Availability & Quality Control

NIH-12848 serves as the reference compound against which all improved PI5P4Kγ inhibitors should be benchmarked. Its well-characterized SAR, crystallographic binding pose, and defined physicochemical limitations (cLogP 6.5, solubility <5 μM) provide a clear baseline for measuring improvements in potency, selectivity, and drug-like properties [2]. Procurement rationale: Acquire NIH-12848 as a control compound when screening or developing next-generation PI5P4Kγ inhibitors to ensure that new chemical matter retains the favorable allosteric binding mode and isoform selectivity of the parent scaffold.

Orthogonal Target Validation

In cancer cell lines where PI5P4Kγ is implicated in tumorigenesis or therapy resistance, NIH-12848 provides a reversible, chemical alternative to genetic knockdown that enables temporal control of target inhibition. The compound's activity has been validated in H1299 NSCLC cells, where it increases accumulation of monoubiquitinated PCNA at 20 μM, suggesting potential utility in DNA damage response pathways [1]. Procurement rationale: Use NIH-12848 for acute, reversible inhibition of PI5P4Kγ in cancer cell signaling studies, particularly when comparing pharmacological and genetic perturbation outcomes.

Application

Selection Property

Validation Focus

Epithelial polarity & ion transport

Cell-model validated target engagement

Na+/K+-ATPase translocation & dome formation endpoints

Non-ATP-competitive kinase studies

Allosteric substrate-site binding mode

Insensitivity to intracellular ATP fluctuations

Procurement for longitudinal studies

Defined purity and solubility certification

Batch-specific quality documentation review

Chemical-genetic validation

Resistance mutation N165I negative control

On-target mechanism confirmation

• [1] Clarke JH, Giudici ML, Burke JE, Williams RL, Maloney DJ, Marugan J, et al. The function of phosphatidylinositol 5-phosphate 4-kinase γ (PI5P4Kγ) explored using a specific inhibitor that targets the PI5P-binding site. Biochem J. 2015;466(2):359-367. doi:10.1042/BJ20141333 View Source
• [2] Boffey HK, Rooney TPC, Willems HMG, Edwards S, Green C, Howard T, et al. Development of Selective Phosphatidylinositol 5-Phosphate 4-Kinase γ Inhibitors with a Non-ATP-competitive, Allosteric Binding Mode. J Med Chem. 2022;65(4):3359-3370. doi:10.1021/acs.jmedchem.1c01819 View Source